Cas no 494870-50-7 (Benzene, 1-chloro-3-(ethylsulfonyl)-)

• Product Name: Benzene, 1-chloro-3-(ethylsulfonyl)-
• CAS No: 494870-50-7
• MF: C₈H₉ClO₂S
• MW: 204.673860311508
• CID: 1523501
• PubChem ID: 21282923
• Update Time: 2025-04-21

Benzene, 1-chloro-3-(ethylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-chloro-3-(ethylsulfonyl)-
• Z1019456680
• 1-chloro-3-(ethanesulfonyl)benzene
• 494870-50-7
• 1-chloro-3-ethylsulfonylbenzene
• 1-Chloro-3-ethanesulfonylbenzene
• AKOS016911361
• 1-Chloro-3-ethanesulfonyl-benzene
• SCHEMBL12959609
• A1-04264

• Inchi： 1S/C8H9ClO2S/c1-2-12(10,11)8-5-3-4-7(9)6-8/h3-6H,2H2,1H3
• InChI Key： VQCQFHGGMQHIKU-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)S(CC)(=O)=O

Computed Properties

• Exact Mass: 204.00127
• Monoisotopic Mass: 204.001
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 42.5A^2

Experimental Properties

• PSA: 34.14